[S(R)]-N-[(S)-[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide, 95%

• IUPAC Name: N-[(S)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C39H40NO3PS/c1-38(2,3)45(41)40-35(27-23-25-28(42-6)26-24-27)31-19-13-20-32-36(31)43-37-33(39(32,4)5)21-14-22-34(37)44(29-15-9-7-10-16-29)30-17-11-8-12-18-30/h7-26,35,40H,1-6H3/t35-,45?/m0/s1
• InChI Key: QQLMJYVKSJQTCR-TUIDWXDSSA-N
• Canonical SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC=C(C=C6)OC)NS(=O)C(C)(C)C)C
• Isomeric SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)[C@H](C6=CC=C(C=C6)OC)NS(=O)C(C)(C)C)C
• Molecular Formula: C39H40NO3PS
• Molecular Weight: 633.8 g/mol

Description

This compound is a complex organic molecule that likely exhibits chirality due to the presence of stereocenters (indicated by the S® notation). Chiral molecules have non-superimposable mirror images and often play important roles in biological systems.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, including the formation of carbon-carbon and carbon-nitrogen bonds, and the introduction of the diphenylphosphino and methoxyphenyl groups. Without specific literature or patents, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecule likely has a complex three-dimensional structure due to the presence of stereocenters. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their relative positions in the molecule. For example, the phosphino group might act as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Properties such as solubility, melting point, boiling point, and optical activity would depend on the exact structure of the molecule. Chiral molecules like this one can exhibit optical activity, rotating plane-polarized light.

Mechanism of Action

Without specific context (such as the compound’s use in a biological or chemical process), it’s difficult to predict the mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in areas such as medicinal chemistry, materials science, or as a catalyst or ligand in chemical reactions.